Cas no 2248171-98-2 ((2R)-2-(3-Methoxy-4-methylphenyl)propanoic acid)

• Product Name: (2R)-2-(3-Methoxy-4-methylphenyl)propanoic acid
• CAS No: 2248171-98-2
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5767079
• PubChem ID: 118199604
• Update Time: 2025-10-12

(2R)-2-(3-Methoxy-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3-Methoxy-4-methylphenyl)propanoic acid
• EN300-6505226
• SCHEMBL16865533
• 2248171-98-2

• Inchi： 1S/C11H14O3/c1-7-4-5-9(6-10(7)14-3)8(2)11(12)13/h4-6,8H,1-3H3,(H,12,13)/t8-/m1/s1
• InChI Key： YGKGMPCAMVECIW-MRVPVSSYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on (2R)-2-(3-Methoxy-4-methylphenyl)propanoic acid

(2R)-2-(3-Methoxy-4-methylphenyl)propanoic acid (CAS No. 2248171-98-2): A Comprehensive Overview

(2R)-2-(3-Methoxy-4-methylphenyl)propanoic acid (CAS No. 2248171-98-2) is a chiral compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a chiral center and a substituted phenyl group. The presence of these functional groups imparts specific chemical and biological properties, making it a valuable candidate for various applications.

The chiral center in (2R)-2-(3-Methoxy-4-methylphenyl)propanoic acid is crucial for its potential use in enantiomerically pure pharmaceuticals. Enantiomers, or mirror-image isomers, can exhibit different biological activities, and the ability to synthesize and isolate specific enantiomers is essential for drug development. Recent advancements in asymmetric synthesis have facilitated the production of high-purity enantiomers, enhancing the therapeutic potential of compounds like (2R)-2-(3-Methoxy-4-methylphenyl)propanoic acid.

The substituted phenyl group in this compound also plays a significant role in its biological activity. The methoxy and methyl substituents on the phenyl ring can influence the compound's binding affinity to various receptors and enzymes. For instance, methoxy groups are known to increase lipophilicity and can enhance the penetration of the compound across cell membranes. This property is particularly important for drugs that need to reach specific cellular targets.

In terms of chemical synthesis, (2R)-2-(3-Methoxy-4-methylphenyl)propanoic acid can be prepared through several routes. One common method involves the asymmetric reduction of a ketone precursor followed by carboxylation. Another approach involves the use of chiral auxiliaries or catalysts to control the stereochemistry during synthesis. These methods have been optimized to achieve high yields and enantiomeric excesses, making them suitable for large-scale production.

Recent studies have explored the biological activity of (2R)-2-(3-Methoxy-4-methylphenyl)propanoic acid. One notable application is in the field of anti-inflammatory drugs. In vitro assays have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX). Additionally, preliminary studies suggest that it may have analgesic effects, making it a promising candidate for pain management.

Beyond its anti-inflammatory properties, (2R)-2-(3-Methoxy-4-methylphenyl)propanoic acid has also been investigated for its potential as an anticancer agent. Research has demonstrated that it can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. These findings are particularly relevant given the increasing need for new and effective cancer therapies.

The safety profile of (2R)-2-(3-Methoxy-4-methylphenyl)propanoic acid is another critical aspect of its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties, which are essential for successful clinical translation. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, (2R)-2-(3-Methoxy-4-methylphenyl)propanoic acid (CAS No. 2248171-98-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic benefits, make it an exciting area of study for scientists and researchers worldwide. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.